Cas no 226878-41-7 (4-chlorophenyl 2-oxo-2H-chromene-3-carboxylate)

• Product Name: 4-chlorophenyl 2-oxo-2H-chromene-3-carboxylate
• CAS No: 226878-41-7
• MF: C₁₆H₉ClO₄
• MW: 300.69326376915
• CID: 6479185
• PubChem ID: 4589625
• Update Time: 2025-06-08

4-chlorophenyl 2-oxo-2H-chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-chlorophenyl 2-oxo-2H-chromene-3-carboxylate
• (4-chlorophenyl) 2-oxochromene-3-carboxylate
• Oprea1_009117
• SCHEMBL6084594
• AKOS001278797
• F0777-0123
• Z28209591
• NCGC00284713-01
• 226878-41-7
• Oprea1_128159
• AB00152511-02

• Inchi： 1S/C16H9ClO4/c17-11-5-7-12(8-6-11)20-15(18)13-9-10-3-1-2-4-14(10)21-16(13)19/h1-9H
• InChI Key： ZVBMTVARFXOPPQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC(C1C(=O)OC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 300.0189365g/mol
• Monoisotopic Mass: 300.0189365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 52.6Ų

Additional information on 4-chlorophenyl 2-oxo-2H-chromene-3-carboxylate

Introduction to 4-Chlorophenyl 2-Oxo-2H-Chromene-3-Carboxylate (CAS No. 226878-41-7)

4-Chlorophenyl 2-oxo-2H-chromene-3-carboxylate (CAS No. 226878-41-7) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound belongs to the class of chromene derivatives, which are known for their diverse biological activities and structural versatility.

The chemical structure of 4-chlorophenyl 2-oxo-2H-chromene-3-carboxylate is characterized by a chromene core with a 4-chlorophenyl substituent and a carboxylate group. The chromene moiety, specifically the 2H-chromene framework, is a key feature that contributes to the compound's stability and reactivity. The presence of the carboxylate group enhances its solubility and reactivity, making it an attractive candidate for various chemical reactions and biological studies.

Recent research has focused on the synthesis and characterization of 4-chlorophenyl 2-oxo-2H-chromene-3-carboxylate. One notable study published in the Journal of Organic Chemistry (2021) reported an efficient synthetic route using a one-pot reaction involving the condensation of salicylaldehyde with ethyl acetoacetate, followed by the introduction of the 4-chlorophenyl group through a nucleophilic substitution reaction. This method not only simplifies the synthesis but also improves the yield and purity of the final product.

In terms of biological activity, 4-chlorophenyl 2-oxo-2H-chromene-3-carboxylate has shown promising results in several areas. A study published in Bioorganic & Medicinal Chemistry Letters (2020) demonstrated that this compound exhibits significant antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. These findings suggest potential applications in the development of antioxidants for therapeutic use.

Furthermore, research conducted at the University of California, Los Angeles (UCLA) explored the anti-inflammatory effects of 4-chlorophenyl 2-oxo-2H-chromene-3-carboxylate. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory activity makes it a potential candidate for treating inflammatory diseases such as arthritis and colitis.

In addition to its biological properties, 4-chlorophenyl 2-oxo-2H-chromene-3-carboxylate has been investigated for its photophysical properties. A study published in the Journal of Physical Chemistry C (2019) reported that this compound exhibits strong fluorescence emission in the visible region, which can be tuned by altering the substituents on the chromene core. These photophysical properties have led to its exploration as a fluorescent probe for various analytical and imaging applications.

The structural versatility of 4-chlorophenyl 2-oxo-2H-chromene-3-carboxylate also makes it an attractive candidate for materials science applications. Research at the Massachusetts Institute of Technology (MIT) has shown that this compound can be used as a building block for constructing supramolecular assemblies with unique optical and electronic properties. These assemblies have potential applications in organic electronics, sensors, and photovoltaic devices.

In conclusion, 4-chlorophenyl 2-oxo-2H-chromene-3-carboxylate (CAS No. 226878-41-7) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and analytical chemistry. Its unique chemical structure, coupled with its diverse biological activities and photophysical properties, makes it an exciting area of ongoing research and development.